mPEG14-OH

• IUPAC Name: 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• InChI: InChI=1S/C29H60O15/c1-31-4-5-33-8-9-35-12-13-37-16-17-39-20-21-41-24-25-43-28-29-44-27-26-42-23-22-40-19-18-38-15-14-36-11-10-34-7-6-32-3-2-30/h30H,2-29H2,1H3
• InChI Key: FIZLVWZQZZCBQJ-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCO
• Molecular Formula: C29H60O15
• DSSTOX Substance ID: DTXSID401025049
• Molecular Weight: 648.8 g/mol
• CAS RN: 1059605-02-5

Description

MPEG14-OH, also known as 3,6,9,12,15,18,21,24,27,30,33,36,39,42-Tetradecaoxatritetracontan-1-ol, is a monodispersed PEG with a molecular formula of C29H60O15 and a molecular weight of 648.78. It is used in medical research, drug-release, nanotechnology, new materials research, and cell culture. It is also used in the study of ligand, polypeptide synthesis support, graft polymer compounds, and polyethylene glycol-modified functional coatings.

Synthesis Analysis

MPEG14-OH is synthesized from mPEG-OH, which is the key raw material for the synthesis of activated PEGs. The process involves synthetic route design to incorporate various activating groups and customize products as per end applications.

Molecular Structure Analysis

The molecular structure of mPEG14-OH is characterized by an inert methoxy end and a functional handle for conjugation, PEGylation. The PEG units can go up to 48.

Chemical Reactions Analysis

MPEG14-OH is used in a variety of chemical reactions, particularly in the field of PEGylation. It offers a functional handle for conjugation, allowing it to be used in the synthesis of a wide range of compounds.

Physical And Chemical Properties Analysis

MPEG14-OH appears as a colorless liquid or white solid. . It is recommended to be stored at -5°C, kept dry, and avoid sunlight.

Mechanism of Action

While the specific mechanism of action for mPEG14-OH is not detailed in the search results, PEGs in general function as osmotic laxatives, causing increased water retention in the lumen of the colon by binding to water molecules.

Safety and Hazards

While specific safety data for mPEG14-OH was not found, it is generally recommended to use personal protective equipment when handling PEGs. In case of skin contact, wash off immediately with soap and plenty of water. If inhaled, remove the victim to fresh air.

Future Directions

The future directions of mPEG14-OH are likely to be influenced by its applications in medical research, drug-release, nanotechnology, and new materials research. As our understanding of these fields grows, so too will the potential uses and developments of mPEG14-OH.